5-(2,5-Dimethoxyphenyl)-3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole
5-(2,5-Dimethoxyphenyl)-3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole
Brand Name:
Vulcanchem
CAS No.:
442650-14-8
VCID:
VC0488440
InChI:
InChI=1S/C19H22N2O5S/c1-24-14-7-5-13(6-8-14)17-12-18(21(20-17)27(4,22)23)16-11-15(25-2)9-10-19(16)26-3/h5-11,18H,12H2,1-4H3
SMILES:
COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C=CC(=C3)OC)OC)S(=O)(=O)C
Molecular Formula:
C19H22N2O5S
Molecular Weight:
390.5g/mol
5-(2,5-Dimethoxyphenyl)-3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole
CAS No.: 442650-14-8
Main Products
VCID: VC0488440
Molecular Formula: C19H22N2O5S
Molecular Weight: 390.5g/mol
| CAS No. | 442650-14-8 |
|---|---|
| Product Name | 5-(2,5-Dimethoxyphenyl)-3-(4-methoxyphenyl)-1-(methylsulfonyl)-4,5-dihydro-1H-pyrazole |
| Molecular Formula | C19H22N2O5S |
| Molecular Weight | 390.5g/mol |
| IUPAC Name | 3-(2,5-dimethoxyphenyl)-5-(4-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazole |
| Standard InChI | InChI=1S/C19H22N2O5S/c1-24-14-7-5-13(6-8-14)17-12-18(21(20-17)27(4,22)23)16-11-15(25-2)9-10-19(16)26-3/h5-11,18H,12H2,1-4H3 |
| Standard InChIKey | ZEGZHJPTUVRYBW-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C=CC(=C3)OC)OC)S(=O)(=O)C |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(C=CC(=C3)OC)OC)S(=O)(=O)C |
| PubChem Compound | 4309682 |
| Last Modified | Nov 11 2021 |
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